![molecular formula C12H12N2O B8581045 [3-(5-Methylpyrimidin-2-yl)phenyl]methanol](/img/structure/B8581045.png)
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REACTION_CXSMILES
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[Cl-].[Ca+2].[Cl-].[BH4-].[Na+].[CH3:6][C:7]1[CH:8]=[N:9][C:10]([C:13]2[CH:14]=[C:15]([CH:20]=[CH:21][CH:22]=2)[C:16](OC)=[O:17])=[N:11][CH:12]=1.[OH-].[Na+]>C1COCC1.ClCCl.O>[CH3:6][C:7]1[CH:12]=[N:11][C:10]([C:13]2[CH:14]=[C:15]([CH2:16][OH:17])[CH:20]=[CH:21][CH:22]=2)=[N:9][CH:8]=1 |f:0.1.2,3.4,6.7|
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Name
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Quantity
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600 mg
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Type
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reactant
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Smiles
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[Cl-].[Ca+2].[Cl-]
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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751 mg
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Type
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reactant
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Smiles
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CC=1C=NC(=NC1)C=1C=C(C(=O)OC)C=CC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture is stirred at room temperature for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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with stirring
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Type
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STIRRING
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Details
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the mixture is stirred at room temperature for 18 hours
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Duration
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18 h
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Type
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FILTRATION
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Details
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is then filtered
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Type
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CUSTOM
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Details
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The organic phase of the filtrate is separated off
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CUSTOM
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Details
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evaporated
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Type
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CUSTOM
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Details
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The residue is chromatographed on a silica-gel column with dichloromethane/methanol as eluent
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Reaction Time |
1.5 h |
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Name
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Type
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Smiles
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CC=1C=NC(=NC1)C=1C=C(C=CC1)CO
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
